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Compound of Interest

Compound Name: 1-Propanesulfonic acid

Cat. No.: B1222372 Get Quote

For Immediate Reference by Laboratory Professionals

This document provides critical safety protocols and logistical information for the handling and

disposal of 1-Propanesulfonic acid (CAS No. 5284-66-2). Adherence to these procedures is

essential for ensuring a safe laboratory environment.

Hazard Identification and Summary
1-Propanesulfonic acid is a corrosive substance that can cause severe skin burns and

serious eye damage.[1][2] It is classified as Skin Corrosion Category 1B and Serious Eye

Damage Category 1.[1] Inhalation of vapors or aerosols should be avoided, and contact with

the substance must be prevented.[1]

Quantitative Hazard Classification:

Hazard Class Category Hazard Statement

Skin Corrosion 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage 1
H318: Causes serious eye

damage
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The selection of appropriate PPE is the most critical step in mitigating the risks associated with

handling 1-Propanesulfonic acid. The following table summarizes the required PPE.

Summary of Required Personal Protective Equipment:

Body Part PPE Recommendation Specification/Standard

Eyes/Face
Chemical safety goggles and

face shield

Conforming to EN 166 (EU) or

NIOSH (US) approved

standards.[2][3]

Skin/Hands Chemical-resistant gloves

Material: Butyl rubber or

Viton® are recommended for

corrosive acids. Neoprene may

also be suitable. Nitrile gloves

are NOT recommended for

prolonged contact.[1][4]

Body Protective clothing

Flame-retardant and

impervious clothing. A lab coat

is the minimum requirement.

For larger quantities or risk of

splashing, a chemical-resistant

apron or suit is necessary.

Respiratory Respirator (if needed)

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

if ventilation is inadequate, or if

irritation is experienced.[3]

Experimental Workflow for PPE Selection:

The following diagram outlines the decision-making process for selecting the appropriate PPE

when working with 1-Propanesulfonic acid.
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PPE Selection Workflow for 1-Propanesulfonic Acid
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Caption: PPE selection workflow for handling 1-Propanesulfonic acid.
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Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.[2]

Wash hands thoroughly after handling.[2]

Immediately change contaminated clothing.[1]

Storage:

Store in a tightly closed original container.[1]

Keep in a dry and well-ventilated place.

Store locked up in an area accessible only to qualified personnel.[1]

1-Propanesulfonic acid is hygroscopic; store under an inert gas.[1]

Disposal Plan
Waste Disposal:

Dispose of 1-Propanesulfonic acid and its container in accordance with national and local

regulations.[1]

Do not mix with other waste.[1]

Leave the chemical in its original container.[1]

Uncleaned containers should be handled as the product itself.[1]

Spill Response:
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In case of a spill, evacuate the area.

Wear appropriate PPE as outlined above.

Cover drains to prevent entry into the sewer system.[1]

Absorb the spill with an inert, non-combustible material (e.g., sand, silica gel, acid binder).

Collect the absorbed material into a suitable, closed container for disposal.[3]

Clean the affected area thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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